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Introduction to Serine/Threonine Kinase 16
(STK16)
Serine/Threonine Kinase 16 (STK16) is a ubiquitously expressed and highly conserved protein

kinase that plays a pivotal role in a multitude of cellular processes.[1][2] Also known as PKL12,

MPSK1 (Myristoylated and Palmitoylated Serine/Threonine Kinase), and TSF-1, STK16

belongs to the NAK (Numb-Associated Kinase) family of kinases, which is characterized by an

atypical activation loop architecture.[1][3] As a constitutively active, membrane-associated

kinase, STK16 is implicated in the regulation of signal transduction, protein trafficking, cell cycle

progression, and cytoskeletal dynamics.[1][4] Its dysregulation has been linked to various

pathologies, including cancer, making it an attractive target for therapeutic intervention.[4][5]

Molecular Characterization
Structure and Post-Translational Modifications
STK16 is a 305-amino acid protein with a molecular weight of approximately 34.6 kDa.[6] Its

structure contains a conserved catalytic kinase domain typical of the Ser/Thr protein kinase

superfamily.[1] Key post-translational modifications are critical for its localization and function:
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Fatty Acylation: STK16 undergoes N-terminal myristoylation at Glycine-2 and palmitoylation

at Cysteine-6 and/or Cysteine-8.[1][7][8] These lipid modifications are essential for its

association with cellular membranes, particularly the Golgi apparatus.[1]

Autophosphorylation: STK16 autophosphorylates on several residues within its activation

loop, including Thr185, Ser197, and Tyr198.[9][10] The phosphorylation of Tyr198 is

particularly critical, as its mutation significantly reduces kinase activity and abolishes the

protein's localization to the Golgi and cell membrane.[9]

Cellular Localization and Functions
STK16 is primarily localized to the Golgi complex and the trans-Golgi Network (TGN), where it

executes many of its key functions.[1][3][11] It is also found at the cell membrane and can

translocate to the nucleus under conditions of Golgi stress, such as treatment with Brefeldin A

or nocodazole.[9][12][13]

Protein Secretion and Golgi Dynamics
STK16 is a key regulator of the secretory pathway. It is involved in the sorting of soluble cargo

from the TGN for secretion.[3][5] This function is partly mediated through its interaction with

MAL2, a protein involved in vesicle trafficking.[5] Disruption of STK16 function leads to the

misrouting and subsequent lysosomal degradation of secretory proteins.[5] Furthermore,

STK16 interacts with the actin cytoskeleton to regulate Golgi structure and assembly.[1][11]

Inhibition of STK16 kinase activity or its depletion leads to Golgi fragmentation.[5][11]

Cell Cycle Regulation
STK16 plays an important role in the G2/M transition, mitotic progression, and cytokinesis.[1][3]

The kinase localizes to the Golgi throughout the cell cycle, but a portion dissociates and enters

the cytoplasm during mitosis.[9] Loss of STK16 function through RNAi or chemical inhibition

disrupts actin polymerization, leading to Golgi fragmentation, delays in mitotic entry, and

ultimately arrest in prometaphase and cytokinesis, often resulting in binucleated cells.[5][14]

[15]

Regulation of Actin Dynamics
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A novel function of STK16 is its direct interaction with and regulation of the actin cytoskeleton.

[5] It directly binds to actin and modulates its polymerization and depolymerization in a manner

dependent on its concentration and kinase activity.[1][3][5] This regulatory role is crucial for its

functions in maintaining Golgi integrity and ensuring proper cell cycle progression.[5]

Role in Signaling Pathways
STK16 is a node in several critical signaling pathways, influencing gene expression, cell

proliferation, and survival.

TGF-β Signaling: STK16 participates in the Transforming Growth Factor-beta (TGF-β)

signaling pathway.[1][3][6] While the precise mechanism is still under investigation, it may act

as a nuclear factor that regulates transcriptional activity in response to certain stimuli.[1]

VEGF Expression: Overexpression of STK16 enhances the production and secretion of

Vascular Endothelial Growth Factor (VEGF).[5][8][12] This occurs via a mechanism that may

involve STK16 acting as a transcriptional co-activator, and it has been shown to promote

angiogenesis in tumor models.[5][12][13]

PI3K/AKT Pathway: In lung adenocarcinoma, overexpressed STK16 has been shown to

activate the AKT1 pathway, a critical signaling cascade that promotes cell proliferation and

survival.[5]

JAK/STAT Pathway: In the context of triple-negative breast cancer, STK16 can confer

resistance to JAK2 inhibitors by directly phosphorylating STAT3 at serine 727, thereby

rescuing its activity.[5]

STK16 Interactors and Substrates
STK16 interacts with a variety of proteins to carry out its functions. Known interactors and

substrates provide insight into its cellular roles.[1][2][7]
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Interacting
Protein/Substrate

Function of Interactor Role of Interaction

MAL2
Component of the trafficking

machinery at the TGN

Facilitates sorting of secretory

cargo.[5]

Actin
Major component of the

cytoskeleton

STK16 directly binds and

regulates actin dynamics.[3][5]

DRG1
Developmentally regulated

GTP-binding protein

STK16 phosphorylates DRG1

at Thr100.[10]

WDR1 Actin-interacting protein
Potential substrate of STK16.

[1][2]

GlcNAcK N-acetylglucosamine kinase
May be involved in STK16

translocation.[8][11]

ENO1 Enolase 1, a glycolytic enzyme
Identified as an in vitro

substrate.[6][7]

EIF4EBP1
Eukaryotic translation initiation

factor 4E-binding protein 1

Identified as an in vitro

substrate.[6][7]

Role in Disease and as a Therapeutic Target
Dysregulation of STK16 is implicated in several diseases, most notably cancer, making it a

promising target for drug development.[4][16]

Cancer
Aberrant STK16 activity is a hallmark of many cancers, where it promotes proliferation and

survival of tumor cells.[4][5]

Lung Adenocarcinoma: STK16 is often overexpressed and promotes tumor growth by

activating the AKT1 pathway.[5] M1 macrophage-derived exosomes can suppress tumor

growth by delivering miR-181a-5p, which targets and inhibits STK16.[5][11]

Breast Cancer: In triple-negative breast cancer, elevated STK16 expression contributes to

resistance against JAK2 inhibitors by activating STAT3.[5]
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Colorectal Cancer: STK16 may promote cancer progression by modulating the expression of

the oncogene c-MYC.[5]

STK16 Inhibitors
The development of small molecule inhibitors is a key strategy for targeting kinases in disease.

[4][16]

STK16-IN-1: A highly selective, ATP-competitive inhibitor of STK16 has been developed.[14]

[15] It provides a valuable tool for elucidating the biological functions of STK16 and serves

as a lead compound for therapeutic development.[14][17]

Inhibitor Type IC50 Cellular Effect

STK16-IN-1 ATP-competitive 0.295 μM

Reduction in cell

number, accumulation

of binucleated cells,

potentiation of

chemotherapeutics.

[14][15][17]
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Caption: Key signaling pathways modulated by STK16 in cancer.

Cellular Function Relationships
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Caption: Logical relationships between STK16 activity and core cellular processes.

Experimental Workflow: Inhibitor Screening
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Caption: General workflow for the discovery of a selective STK16 inhibitor.

Experimental Protocols
In Vitro Serine/Threonine Kinase Assay
This protocol is a generalized method for measuring STK16 kinase activity and screening for

inhibitors, based on ELISA principles.[18][19]
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Plate Preparation: Coat a 96-well microplate with a specific peptide substrate for STK16.

Block non-specific binding sites with a suitable blocking buffer.

Reagent Preparation:

Prepare a 1X kinase reaction buffer.

Reconstitute purified, active STK16 enzyme to the desired concentration in kinase buffer.

Prepare ATP solution (typically 0.5-4 mM).

For inhibitor screening, prepare serial dilutions of test compounds (e.g., STK16-IN-1).

Kinase Reaction:

Add the STK16 enzyme to the wells.

Add the test compounds or vehicle control.

Initiate the reaction by adding the ATP solution.

Incubate the plate at room temperature or 30°C for a specified time (e.g., 30-60 minutes)

to allow for substrate phosphorylation.

Detection:

Stop the reaction by washing the wells to remove ATP and enzyme.

Add a primary antibody that specifically recognizes the phosphorylated form of the

substrate. Incubate for 1 hour.

Wash the wells, then add a horseradish peroxidase (HRP)-conjugated secondary

antibody. Incubate for 1 hour.

Wash the wells and add a colorimetric HRP substrate (e.g., TMB).

Data Analysis: Stop the color development with a stop solution and measure the absorbance

at 450 nm using a microplate reader. The signal intensity is proportional to the kinase activity.
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For inhibitor studies, calculate the IC50 value by plotting the percent inhibition against the log

of the inhibitor concentration.

Co-Immunoprecipitation (Co-IP) for Protein Interactions
This protocol describes a method to validate the interaction between STK16 and a putative

binding partner (Protein X) in cultured cells.[20]

Cell Lysis:

Culture cells expressing endogenous or tagged versions of STK16 and Protein X.

Wash cells with cold PBS and lyse them on ice using a non-denaturing lysis buffer (e.g.,

containing 1% Triton X-100 or NP-40) supplemented with protease and phosphatase

inhibitors.

Centrifuge the lysate at high speed (e.g., 14,000 x g) at 4°C to pellet cellular debris.

Collect the supernatant.

Pre-clearing: (Optional but recommended) Incubate the lysate with Protein A/G agarose

beads for 1 hour at 4°C to reduce non-specific binding. Centrifuge and collect the

supernatant.

Immunoprecipitation:

Add a specific antibody against STK16 (or Protein X) to the pre-cleared lysate. As a

negative control, use a non-specific IgG antibody from the same host species.

Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

Add Protein A/G agarose beads to the lysate-antibody mixture and incubate for another 1-

2 hours at 4°C to capture the immune complexes.

Washing:

Pellet the beads by gentle centrifugation.
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Discard the supernatant and wash the beads 3-5 times with cold lysis buffer to remove

non-specifically bound proteins.

Elution and Analysis:

Elute the bound proteins from the beads by resuspending them in SDS-PAGE loading

buffer and boiling for 5-10 minutes.

Separate the eluted proteins by SDS-PAGE.

Perform a Western blot analysis using an antibody against Protein X to detect its presence

in the STK16 immunoprecipitate, confirming the interaction.

Cellular Localization by Immunofluorescence
This protocol details the visualization of STK16's subcellular localization.[8][13]

Cell Culture and Fixation:

Grow adherent cells on glass coverslips in a petri dish.

Wash the cells with PBS.

Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

Permeabilization:

Wash the fixed cells with PBS.

Permeabilize the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes to allow

antibodies to access intracellular antigens.

Blocking:

Wash the cells with PBS.

Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 1-5%

BSA in PBS) for 1 hour at room temperature.
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Antibody Incubation:

Incubate the cells with a primary antibody specific for STK16, diluted in blocking buffer, for

1 hour at room temperature or overnight at 4°C.

Wash the cells three times with PBS.

Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) diluted in

blocking buffer for 1 hour at room temperature, protected from light.

Mounting and Imaging:

Wash the cells three times with PBS.

(Optional) Stain nuclei with DAPI for 5 minutes.

Mount the coverslips onto microscope slides using an anti-fade mounting medium.

Visualize the subcellular localization of STK16 using a fluorescence or confocal

microscope. The Golgi-associated pattern is a characteristic feature.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Serine/Threonine Protein Kinase STK16 - PMC [pmc.ncbi.nlm.nih.gov]

2. Serine/Threonine Protein Kinase STK16 - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. What are STK16 inhibitors and how do they work? [synapse.patsnap.com]

5. Gene - STK16 [maayanlab.cloud]

6. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]

7. uniprot.org [uniprot.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/16310770/
https://www.benchchem.com/product/b15586323?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6480182/
https://pubmed.ncbi.nlm.nih.gov/30974739/
https://www.researchgate.net/publication/332331240_SerineThreonine_Protein_Kinase_STK16
https://synapse.patsnap.com/article/what-are-stk16-inhibitors-and-how-do-they-work
https://maayanlab.cloud/Harmonizome/gene/STK16
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.uniprot.org/uniprotkb/O75716/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586323?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. WikiGenes - STK16 - serine/threonine kinase 16 [wikigenes.org]

9. Tyr198 is the Essential Autophosphorylation Site for STK16 Localization and Kinase
Activity - PMC [pmc.ncbi.nlm.nih.gov]

10. mdpi.com [mdpi.com]

11. researchgate.net [researchgate.net]

12. Nucleocytoplasmic shuttling of STK16 (PKL12), a Golgi-resident serine/threonine kinase
involved in VEGF expression regulation (Journal Article) | OSTI.GOV [osti.gov]

13. Nucleocytoplasmic shuttling of STK16 (PKL12), a Golgi-resident serine/threonine kinase
involved in VEGF expression regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. Discovery of a Highly Selective STK16 Kinase Inhibitor - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. Utilization of kinase inhibitors as novel therapeutic drug targets: A review - PMC
[pmc.ncbi.nlm.nih.gov]

17. pubs.acs.org [pubs.acs.org]

18. pamgene.com [pamgene.com]

19. immunechem.com [immunechem.com]

20. Protein-Protein Interaction Detection: Methods and Analysis - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [understanding the role of STK16 in cellular processes].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586323/docs#understanding-the-role-of-stk16-in-
cellular-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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